![molecular formula C11H14 B063118 2-Methyl-3-(2-methylphenyl)-1-propene CAS No. 188404-16-2](/img/structure/B63118.png)
2-Methyl-3-(2-methylphenyl)-1-propene
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Overview
Description
2-Methyl-3-(2-methylphenyl)-1-propene, also known as 2-methyl-3-phenylpropene, is an organic compound belonging to the class of compounds known as alkenes. It is a colorless liquid with a boiling point of 167.4 °C and a molecular weight of 152.24 g/mol. It is a highly reactive compound and is used in a variety of applications including synthesis, chemical reactions and drug development.
Scientific Research Applications
Structural and Computational Studies
Research involving cathinones, which are structurally related to 2-Methyl-3-(2-methylphenyl)-1-propene, has provided insights into their molecular structures through X-ray diffraction and computational methods. These studies highlight the importance of understanding molecular geometries for applications in material science and chemistry (Nycz et al., 2011).
Polymerization Catalysts
Studies on copolymerization involving similar molecular structures have been conducted to explore the effects of catalytic systems on polymer properties. For instance, the behavior of catalysts in the copolymerization of propene and norbornene was investigated, revealing the influence of methyl substitution on catalytic activity and polymer characteristics (Boggioni et al., 2010).
Synthesis and Oxidation Studies
Research into the oxidative catalysis of isosafrol, a compound related to this compound, by vanadium complexes has been conducted. This work sheds light on the potential of these complexes in synthesizing valuable chemical intermediates through double bond cleavage and epoxidation processes (Alvarez et al., 2007).
Self-Assembly and Material Science
Studies on coil-rod-coil molecules related to this compound have demonstrated their self-assembling behavior, which is significantly influenced by the length of the coil chains. This research is crucial for the development of advanced materials with tailored properties (Zhong et al., 2013).
Mechanism of Action
Target of Action
It is an analogue of methaqualone , which primarily acts as a sedative, relieving anxiety and promoting sleep . Methaqualone binds to GABA-A receptors , and it shows negligible affinity for a wide array of other potential targets, including other receptors and neurotransmitter transporters .
Mode of Action
Methaqualone, a related compound, has a diverse mechanism of action and mainly acts as a gaba a receptor modulator, leading to increased inhibitory transmission and downstream sedative effects via allosteric modulation and agonism of several gaba a r subtypes .
Biochemical Pathways
Methaqualone, a related compound, is known to interact with the gabaergic system .
Pharmacokinetics
Methaqualone, a related compound, peaks in the bloodstream within several hours, with a half-life of 20–60 hours .
Result of Action
Methaqualone, a related compound, is known to have sedative effects, relieving anxiety and promoting sleep .
Safety and Hazards
Methaqualone, which is “2-Methyl-3-(2-methylphenyl)-1-propene”, has been associated with several alarming cases of poisoning . The consequences and hazards of using these drugs compared to methaqualone itself are poorly understood due to the lack of pharmacological and toxicological studies and data .
Biochemical Analysis
Cellular Effects
It is known that similar compounds can have significant effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that similar compounds can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
1-methyl-2-(2-methylprop-2-enyl)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14/c1-9(2)8-11-7-5-4-6-10(11)3/h4-7H,1,8H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDFFFYNJWMYRJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70622319 |
Source
|
Record name | 1-Methyl-2-(2-methylprop-2-en-1-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70622319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
188404-16-2 |
Source
|
Record name | 1-Methyl-2-(2-methylprop-2-en-1-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70622319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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